Cas no 2413869-14-2 (4-Bromo-1,1-diethoxypent-2-yne)

• Product Name: 4-Bromo-1,1-diethoxypent-2-yne
• CAS No: 2413869-14-2
• MF: C₉H₁₅BrO₂
• MW: 235.118202447891
• MDL: MFCD32663058
• CID: 5683887
• PubChem ID: 146049962
• Update Time: 2025-05-21

4-Bromo-1,1-diethoxypent-2-yne Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1,1-diethoxypent-2-yne
• 2413869-14-2
• EN300-26573111

• MDL： MFCD32663058
• Inchi： 1S/C9H15BrO2/c1-4-11-9(12-5-2)7-6-8(3)10/h8-9H,4-5H2,1-3H3
• InChI Key： AERBKEYVOLQHSG-UHFFFAOYSA-N
• SMILES： BrC(C#CC(OCC)OCC)C

Computed Properties

• Exact Mass: 234.02554g/mol
• Monoisotopic Mass: 234.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 18.5Ų

Additional information on 4-Bromo-1,1-diethoxypent-2-yne

4-Bromo-1,1-diethoxypent-2-yne (CAS No. 2413869-14-2): A Comprehensive Overview

4-Bromo-1,1-diethoxypent-2-yne, also known by its CAS registry number CAS No. 2413869-14-2, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a bromine atom at the fourth position and two ethoxy groups attached to the first carbon of a pentynyl chain. The presence of these functional groups makes it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the potential of 4-Bromo-1,1-diethoxypent-2-yne in the field of drug discovery. Researchers have explored its ability to act as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against various cancer cell lines, suggesting its potential as a lead compound in oncology research.

In addition to its role in pharmaceuticals, CAS No. 2413869-14-2 has also found applications in materials science. Its alkyne functionality makes it a valuable precursor for the synthesis of carbon-carbon bonds, which are crucial in the development of advanced materials such as graphene derivatives and high-performance polymers. Recent advancements in click chemistry have further enhanced its utility, enabling more efficient synthesis pathways for complex molecular architectures.

The synthesis of 4-Bromo-1,1-diethoxypent-2-yne typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the alkylation of a suitable alkyne precursor followed by bromination at the desired position. The use of protecting groups during the synthesis ensures the stability of intermediate compounds and facilitates the formation of the final product with high purity.

From an environmental perspective, researchers have investigated the biodegradability and toxicity profiles of CAS No. 2413869-14-2. Studies indicate that under specific conditions, this compound can undergo microbial degradation, reducing its environmental footprint. However, further research is needed to fully understand its long-term effects on ecosystems and to develop sustainable methods for its production and disposal.

In conclusion, 4-Bromo-1,1-diethoxypent-2-yne (CAS No. 2413869-14-2) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties continue to inspire innovative research directions, making it a valuable asset in both academic and industrial settings.